5-(Naphthalen-1-yl)furan-2-carboxylic acid
Overview
Description
5-(Naphthalen-1-yl)furan-2-carboxylic acid is a chemical compound with the molecular formula C15H10O3 . It has a molecular weight of 238.24 . The compound is typically stored at 4°C and is available in powder form .
Molecular Structure Analysis
The InChI code for 5-(Naphthalen-1-yl)furan-2-carboxylic acid is 1S/C15H10O3/c16-15(17)14-9-8-13(18-14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,16,17) . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
5-(Naphthalen-1-yl)furan-2-carboxylic acid is a powder that is stored at 4°C . It has a molecular weight of 238.24 .Scientific Research Applications
Pharmaceuticals Production
Furan derivatives, like the one mentioned, are used in pharmaceuticals manufacturing. Their specific applications would require further research into their biological activity and potential therapeutic uses .
Agrochemicals Development
These compounds also find applications in agrochemicals. They could be involved in creating pesticides or fertilizers, contributing to agricultural productivity .
Resin and Lacquers
In the production of resins and lacquers, furan derivatives can play a role due to their chemical properties, which might contribute to the durability and quality of these materials .
Antibacterial Agents
There is research indicating that certain furan derivatives can inhibit the growth of gram-positive bacteria, suggesting potential use as antibacterial agents .
Material Science Research
Scientists are exploring this compound’s utility in various areas of material science research, including chemical synthesis and chromatography .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
5-naphthalen-1-ylfuran-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10O3/c16-15(17)14-9-8-13(18-14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXUIISRQQRIEKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CC=C(O3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Naphthalen-1-yl)furan-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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